Cas no 629646-45-3 (1-(6-methoxypyridin-3-yl)propan-2-one)

• Product Name: 1-(6-methoxypyridin-3-yl)propan-2-one
• CAS No: 629646-45-3
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 1115104
• PubChem ID: 19760371
• Update Time: 2025-04-20

1-(6-methoxypyridin-3-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(6-methoxy-3-pyridinyl)-2-Propanone
• SCHEMBL4475387
• EN300-252451
• AKOS017413554
• Z1216822629
• TQR0720
• 629646-45-3
• 1-(6-methoxypyridin-3-yl)propan-2-one
• CHEMBL4524209

• Inchi： 1S/C9H11NO2/c1-7(11)5-8-3-4-9(12-2)10-6-8/h3-4,6H,5H2,1-2H3
• InChI Key： ZTVKQIOWHQKSOC-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C=N1)CC(C)=O

Computed Properties

• Exact Mass: 165.07903
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers